Cas no 2137874-30-5 (3-Amino-2-(2-methylpropoxy)propan-1-ol)

• Product Name: 3-Amino-2-(2-methylpropoxy)propan-1-ol
• CAS No: 2137874-30-5
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 5990145
• PubChem ID: 165460744
• Update Time: 2025-06-08

3-Amino-2-(2-methylpropoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-methylpropoxy)propan-1-ol
• 2137874-30-5
• EN300-734878
• 3-Amino-2-(2-methylpropoxy)propan-1-ol

• Inchi： 1S/C7H17NO2/c1-6(2)5-10-7(3-8)4-9/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： IGQOTHPBXWSLGY-UHFFFAOYSA-N
• SMILES： O(CC(C)C)C(CO)CN

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 76
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-Amino-2-(2-methylpropoxy)propan-1-ol

Introduction to 3-Amino-2-(2-methylpropoxy)propan-1-ol (CAS No. 2137874-30-5) and Its Emerging Applications in Chemical Biology

3-Amino-2-(2-methylpropoxy)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2137874-30-5, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a primary amine group, an alcohol moiety, and an isobutoxy side chain, presents a rich scaffold for further chemical modifications and biological investigations. The presence of these distinct functional groups makes it a promising candidate for the development of novel pharmaceuticals, agrochemicals, and specialty chemicals.

The structure of 3-Amino-2-(2-methylpropoxy)propan-1-ol exhibits a balance of reactivity and stability, which is critical for its application in synthetic chemistry and drug discovery. The primary amine group can participate in various chemical reactions, including condensation reactions with carboxylic acids to form amides, or reactions with aldehydes and ketones to yield imines or enamines. Additionally, the hydroxyl group can engage in hydrogen bonding interactions, enhancing its solubility in polar solvents and facilitating its incorporation into larger molecular systems. The isobutoxy side chain contributes to the compound's lipophilicity, making it suitable for membrane interactions and improving bioavailability in certain contexts.

Recent advancements in chemical biology have highlighted the potential of 3-Amino-2-(2-methylpropoxy)propan-1-ol as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its utility in the development of kinase inhibitors, which are crucial for targeting various signaling pathways involved in cancer and inflammatory diseases. The compound's ability to mimic natural amino acid derivatives has been leveraged to design selective inhibitors that disrupt aberrant signaling cascades without affecting normal cellular processes. This approach has shown promise in preclinical studies, where derivatives of 3-Amino-2-(2-methylpropoxy)propan-1-ol have demonstrated potent activity against specific tyrosine kinases.

In addition to its role in anticancer therapy, 3-Amino-2-(2-methylpropoxy)propan-1-ol has been investigated for its potential applications in neurodegenerative disease research. The compound's ability to cross the blood-brain barrier has made it an attractive candidate for developing treatments targeting neuroinflammation and protein misfolding disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that certain analogs of this compound can modulate the activity of enzymes involved in neurotransmitter synthesis and degradation, thereby offering a novel therapeutic strategy for these conditions.

The synthetic pathways for preparing 3-Amino-2-(2-methylpropoxy)propan-1-ol have also seen significant innovation. Modern synthetic methods often employ catalytic asymmetric reactions to achieve high enantioselectivity, ensuring that the desired stereoisomer is obtained with minimal racemization. Transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex side chains present in this molecule. These advances have not only improved the efficiency of synthesis but also reduced the environmental impact by minimizing waste generation and energy consumption.

From a pharmaceutical development perspective, 3-Amino-2-(2-methylpropoxy)propan-1-ol serves as a valuable building block for drug discovery programs. Its structural features allow for facile derivatization into libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques combined with computational modeling have accelerated the identification of lead compounds derived from this scaffold. Furthermore, structure-based drug design approaches leverage crystallographic data of target proteins to optimize the binding affinity of these derivatives, leading to more effective therapeutic agents.

The toxicological profile of 3-Amino-2-(2-methylpropoxy)propan-1-ol has been thoroughly evaluated to ensure its safety in both laboratory and industrial settings. Preliminary studies indicate that the compound exhibits low acute toxicity when administered orally or dermally to experimental animals. However, chronic exposure studies are necessary to assess long-term effects on organ systems such as the liver and kidneys. These assessments are critical for determining safe handling protocols and potential therapeutic dosing regimens.

The growing interest in green chemistry has also influenced the synthesis and application of 3-Amino-2-(2-methylpropoxy)propan-1-ol. Researchers are increasingly adopting solvent-free reactions, biocatalysis, and microwave-assisted synthesis to enhance sustainability. These methods not only reduce reliance on hazardous reagents but also improve reaction yields and reduce production costs. Such innovations align with global efforts to minimize the environmental footprint of chemical manufacturing while maintaining high standards of quality and efficacy.

In conclusion, 3-Amino-2-(2-methylpropoxy)propan-1-ol (CAS No. 2137874-30-5) represents a fascinating compound with broad applications across multiple domains of chemical biology and pharmaceutical research. Its unique structural attributes make it an invaluable tool for developing novel therapeutics targeting various diseases, while its synthetic accessibility allows for rapid innovation in drug discovery pipelines. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play an increasingly significant role in advancing scientific understanding and therapeutic interventions.